Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014273 | (1E,4E)-1,5-Bis(1,3-benzodioxol-5-yl)penta-1,4-dien-3-one | 108439-88-9 | C19H14O5 |
| VC0014266 | 2-Chloro-4-nitrophenyl-α-D-glucopyranoside | 119047-14-2 | C12H14ClNO8 |
| VC0014276 | 3,6-Di-O-(α-D-mannopyranosyl)-D-mannopyrannose | 121123-33-9 | C₁₈H₃₂O₁₆ |
| VC0014283 | S-[2-(4-Azidosalicylamido)ethylthio]-2-thiopyridine | 164575-82-0 | C14H13N5O2S2 |
| VC0014255 | 2-Amino-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate | 1670-26-4 | C23H50N2O5P+ |
| VC0014286 | S-Ethyl N-Phenylisothio Urea | 19801-34-4 | C9H12N2S |
| VC0014272 | (1E,4E)-1,5-Bis(4-methoxyphenyl)penta-1,4-dien-3-one | 2051-07-2 | C19H18O3 |
| VC0014291 | 9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one | 20513-98-8 | C₉H₁₂O₆ |
| VC0014261 | 7-Hydroxyindene | 2059-92-9 | C9H8O |
| VC0014268 | Hydroxy Urea-15N | 214331-53-0 | CH4N2O2 |
| VC0014248 | N-4-(1-Pyrene)butyroylglycine | 228414-55-9 | C22H19NO3 |
| VC0014275 | 3-O-alpha-D-Mannopyranosyl-D-mannopyranose | 23745-85-9 | C12H22O11 |
| VC0014277 | S-Benzyl-L-cysteine Sulfone | 25644-88-6 | C10H13NO4S |
| VC0014274 | S-(2,4-Dinitrophenyl)-Glutathione | 26289-39-4 | C16H19N5O10S |
| VC0014256 | N-(Iodoacetylaminoethyl)-5-Naphthylamine-1-Sulfonic Acid | 36930-63-9 | C14H15IN2O4S |
| VC0014257 | N-(Iodoacetylaminoethyl)-8-naphthylamine-1-sulfonic Acid | 36930-64-0 | C14H15IN2O4S |
| VC0014247 | p-Nitrophenyl α-D-Glucopyranoside | 3767-28-0 | C12H15NO8 |
| VC0014270 | 1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone | 38552-39-5 | C₂₁H₂₂O₅ |
| VC0014246 | 4-Methylumbelliferyl α-D-Galactopyranoside | 38597-12-5 | C16H18O8 |
| VC0014262 | 2-Mercaptoisobutyric Acid, 90per cent | 4695-31-2 | C4H8O2S |
| VC0014254 | 2-Cyanoethyl Phosphate, Barium Salt Dihydrate | 5015-38-3 | C3H4BaNO4P |
| VC0014263 | Nα-Methoxycarbonyl L-Tryptophan Methyl Ester | 58635-46-4 | C14H16N2O4 |
| VC0014269 | 5,7,8-Trimethoxycoumarin | 60796-65-8 | C12H12O5 |
| VC0014267 | 3-Nitrophenylacetonitrile | 621-50-1 | C8H6N2O2 |
| VC0014289 | Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-α-D-Galactopyranoside | 75669-79-3 | C15H27NO11 |